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Introduction
4-Nonanone (CAS 4485-09-0), also known as pentyl propyl ketone, is a ketone with a

characteristic sweet and fruity aroma.[1] While it is recognized as a flavoring agent in the food

industry, its application in fragrance and perfumery is not as well-documented, with some

sources indicating it is "not for fragrance use".[2] This document provides an overview of the

known olfactory properties of 4-nonanone, relevant experimental protocols for sensory

evaluation, and a description of the olfactory signaling pathway. The information is intended to

guide researchers in exploring the potential applications of 4-nonanone and similar ketones in

fragrance development.

Olfactory Profile and Properties of 4-Nonanone
4-Nonanone is a colorless liquid with the molecular formula C9H18O.[1][3] Its odor is generally

described as sweet and fruity.[1] While specific quantitative data on the odor threshold of 4-
nonanone is not readily available in the reviewed literature, its structural analogs, such as 2-

nonanone and 3-nonanone, are utilized in perfumery for their fruity, floral, and cheesy notes.[4]

[5][6] For instance, 3-nonanone is used in floral perfumes.[4]

Physicochemical Properties of 4-Nonanone:
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Property Value Reference

Molecular Weight 142.24 g/mol [3]

Boiling Point 188.0 °C at 760 mm Hg [3]

Flash Point 61.11 °C [2]

Specific Gravity 0.821 to 0.827 @ 25 °C [2]

Refractive Index 1.416 to 1.422 @ 20 °C [2]

Experimental Protocols
Sensory Evaluation of 4-Nonanone
Objective: To determine the olfactory profile and intensity of 4-nonanone.

Materials:

4-Nonanone (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Perfumer's alcohol

Glass smelling strips (blotters)

Controlled environment sensory booth

Procedure:

Sample Preparation: Prepare a series of dilutions of 4-nonanone in the chosen solvent (e.g.,

10%, 1%, 0.1% w/w).

Blotter Preparation: Dip a smelling strip into each dilution for 2-3 seconds, ensuring a

consistent amount of liquid is absorbed. Allow the solvent to evaporate for a few seconds.

Sensory Panel: A panel of trained sensory analysts should evaluate the blotters in a

controlled environment, free from extraneous odors.[7]
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Evaluation: Panelists should describe the odor characteristics at different time intervals (top

note, middle note, base note) and rate the odor intensity on a standardized scale (e.g., a 9-

point scale from "no odor" to "extremely strong").[8]

Data Analysis: Compile the descriptors and intensity ratings to create a comprehensive

olfactory profile of 4-nonanone.

Gas Chromatography-Olfactometry (GC-O) Analysis
Objective: To identify the specific odor-active compounds in a fragrance formulation containing

4-nonanone and to characterize their individual sensory contributions.[9][10]

Apparatus:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory

detection port (ODP).[11][12]

Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).

Helium as carrier gas.

Fragrance sample containing 4-nonanone.

Procedure:

Sample Injection: Inject a small volume of the fragrance sample into the GC.

Chromatographic Separation: The sample components are separated based on their

volatility and interaction with the stationary phase of the column.

Dual Detection: The effluent from the column is split between the FID and the ODP.

Olfactory Evaluation: A trained panelist (assessor) sniffs the effluent from the ODP and

records the retention time, odor descriptor, and intensity of each perceived scent.[10][11]

Chemical Identification: Simultaneously, the FID provides a chromatogram showing the

chemical components. For more definitive identification, a mass spectrometer (MS) can be

used in place of or in addition to the FID.[9][10]
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Data Correlation: The olfactory data is correlated with the chemical data from the FID/MS to

identify the compounds responsible for specific odors.

Olfactory Signaling Pathway
The perception of odorants like 4-nonanone is initiated by the binding of these molecules to

olfactory receptors in the nasal epithelium. This triggers a cascade of intracellular events

leading to the transmission of a signal to the brain.
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Caption: Olfactory signaling pathway upon odorant binding.

Logical Workflow for Fragrance Application
Evaluation
The following workflow outlines the steps for evaluating the potential of a novel compound,

such as 4-nonanone, for use in perfumery.
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Caption: Workflow for evaluating a new fragrance ingredient.
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While 4-nonanone possesses a potentially desirable sweet, fruity odor profile, its use in

commercial perfumery is not well-established, and conflicting information exists. The provided

protocols for sensory evaluation and GC-O analysis offer a systematic approach for

researchers to thoroughly characterize its olfactory properties. Understanding the fundamental

mechanisms of olfactory perception, as depicted in the signaling pathway, provides a basis for

appreciating how such molecules elicit a sensory response. Further research is required to

determine the precise applications, optimal inclusion levels, and safety of 4-nonanone in

fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 4-Nonanone in
Fragrance and Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580890#4-nonanone-applications-in-fragrance-and-
perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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